Cas no 55486-78-7 (1H-Benzimidazol-2-amine, 5-phenoxy-)
55486-78-7 structure
Product Name:1H-Benzimidazol-2-amine, 5-phenoxy-
CAS No:55486-78-7
MF:C13H11N3O
MW:225.245942354202
CID:351791
PubChem ID:23110051
Update Time:2025-04-19
1H-Benzimidazol-2-amine, 5-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-2-amine, 5-phenoxy-
- 6-phenoxy-1H-benzimidazol-2-amine
- 55486-78-7
- 5-Phenoxy-1H-benzo[d]imidazol-2-amine
- SCHEMBL5475981
- DTXSID70630636
-
- Inchi: 1S/C13H11N3O/c14-13-15-11-7-6-10(8-12(11)16-13)17-9-4-2-1-3-5-9/h1-8H,(H3,14,15,16)
- InChI Key: BSJFXXQHLLJOBA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC2=C(C=1)NC(N)=N2
Computed Properties
- Exact Mass: 225.09033
- Monoisotopic Mass: 225.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
1H-Benzimidazol-2-amine, 5-phenoxy- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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